Cas no 82413-63-6 (4-[(morpholin-4-yl)methyl]benzaldehyde)

4-[(morpholin-4-yl)methyl]benzaldehyde structure

82413-63-6 structure

Product Name:4-[(morpholin-4-yl)methyl]benzaldehyde

CAS No:82413-63-6

MF:C₁₂H₁₅NO₂

MW:205.253003358841

MDL:MFCD05865107

CID:721042

PubChem ID:2795498

Update Time:2024-12-09

4-[(morpholin-4-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,4-(4-morpholinylmethyl)-
- 4-(morpholin-4-ylmethyl)benzaldehyde
- 4-(Morpholinomethyl)benzaldehyde
- 4-morpholin-4-ylmethyl benzaldehyde
- 4-morpholinomethyl-benzaldehyde
- 4-[(morpholin-4-yl)methyl]benzaldehyde
- 4-(4-Morpholinylmethyl)benzaldehyde (ACI)
- 4-Morpholinomethylbenzaldehyde
- Z1509533223
- DTXSID90383718
- 82413-63-6
- 4-morpholin-4-ylmethyl-benzaldehyde
- 4-(morpholinomethyl)-benzaldehyde
- EN300-1196750
- G30011
- MS-22195
- CS-0268154
- 4-(4-Carboxaldehydebenzyl)morpholine
- 4-(4-morpholinylmethyl)benzaldehyde
- J-513785
- SCHEMBL207661
- KMAHWHPUXGNVBN-UHFFFAOYSA-N
- MFCD05865107
- 4-Morpholin-4-ylmethylbenzaldehyde
- AKOS015968484
- DB-026144
- MDL： MFCD05865107
- Inchi： 1S/C12H15NO2/c14-10-12-3-1-11(2-4-12)9-13-5-7-15-8-6-13/h1-4,10H,5-9H2
- InChI Key： KMAHWHPUXGNVBN-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(CN2CCOCC2)=CC=1

Computed Properties

Exact Mass: 205.11000
Monoisotopic Mass: 205.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.54000
LogP: 1.26920

4-[(morpholin-4-yl)methyl]benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M733108-10mg	4-(4-Morpholinylmethyl)benzaldehyde	82413-63-6		10mg	$ 50.00	2022-06-03
TRC	M733108-50mg	4-(4-Morpholinylmethyl)benzaldehyde	82413-63-6		50mg	$ 95.00	2022-06-03
TRC	M733108-100mg	4-(4-Morpholinylmethyl)benzaldehyde	82413-63-6		100mg	$ 135.00	2022-06-03
abcr	AB223764-1 g	4-(Morpholinomethyl)benzaldehyde	82413-63-6		1 g	€299.20	2023-07-20
abcr	AB223764-5 g	4-(Morpholinomethyl)benzaldehyde	82413-63-6		5 g	€1,020.80	2023-07-20
Chemenu	CM525806-1g	4-(Morpholinomethyl)benzaldehyde	82413-63-6	98%	1g	$467	2022-09-29
abcr	AB223764-1g	4-(Morpholinomethyl)benzaldehyde; .	82413-63-6		1g	€278.00	2025-04-16
abcr	AB223764-5g	4-(Morpholinomethyl)benzaldehyde	82413-63-6		5g	€1020.80	2023-09-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4164-1G	4-[(morpholin-4-yl)methyl]benzaldehyde	82413-63-6	95%	1g	￥ 3,141.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4164-5G	4-[(morpholin-4-yl)methyl]benzaldehyde	82413-63-6	95%	5g	￥ 9,398.00	2023-04-13

4-[(morpholin-4-yl)methyl]benzaldehyde Production Method

Production Method 1

37812-51-4

82413-63-6

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 60 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C

Reference

Development of Inhibitors against Mycobacterium abscessus tRNA (m1G37) Methyltransferase (TrmD) Using Fragment-Based Approaches

Whitehouse, Andrew J.; et al, Journal of Medicinal Chemistry, 2019, 62(15), 7210-7232

Production Method 2

105-07-7

82413-63-6

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium triacetoxyborohydride Solvents: Dichloromethane ; 90 min, rt
1.2 Solvents: Water ; pH 14, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 30 min, rt; 0 °C; 0 °C → rt; 30 min, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C

Reference

Development of inhibitors against Mycobacterium abscessus tRNA (m1G37) methyltransferase (TrmD) using fragment-based approaches

Whitehouse, Andrew J.; et al, ChemRxiv, 2019, 1, 1-79

Production Method 3

2417-72-3

82413-63-6

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; cooled; 20 min, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium carbonate Solvents: Water ; basified
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 2 h, rt; rt → 0 °C
2.2 Reagents: Water ; 0 °C; 30 min, 0 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 0 °C
3.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; -78 °C; 15 min, -78 °C
3.2 Solvents: Dichloromethane ; 1 h, -78 °C
3.3 Reagents: Triethylamine ; 20 min, -78 °C

Reference

3,4-Dihydro-1,3,5-triazin-2(1H)-ones as the First Dual BACE-1/GSK-3β Fragment Hits against Alzheimer's Disease

Prati, Federica; et al, ACS Chemical Neuroscience, 2015, 6(10), 1665-1682

Production Method 4

589-15-1

82413-63-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; overnight, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 30 min, -78 °C
2.2 1 h, -78 °C
2.3 Reagents: Ammonium chloride Solvents: Water

Reference

Design and synthesis of benzopyran-based inhibitors of the hypoxia-inducible factor-1 pathway with improved water solubility

Ferguson, Jalisa H. ; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2017, 32(1), 992-1001

Production Method 5

132833-51-3

82413-63-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

Design and synthesis of benzopyran-based inhibitors of the hypoxia-inducible factor-1 pathway with improved water solubility

Ferguson, Jalisa H. ; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2017, 32(1), 992-1001

Production Method 6

51359-78-5

82413-63-6

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 2 h, reflux

Reference

A Modular Synthesis of Unsymmetrical Tetraarylazadipyrromethenes

Hall, Michael J.; et al, Journal of Organic Chemistry, 2005, 70(14), 5571-5578

Production Method 7

51359-78-5

82413-63-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile

Reference

Improving cytotoxic properties of ferrocenes by incorporation of saturated N-heterocycles

Hodik, Tomas; et al, Journal of Organometallic Chemistry, 2017, 846, 141-151

Production Method 8

623-27-8

82413-63-6

Reaction Conditions

1.1 Reagents: Sodium triacetoxyborohydride Solvents: 1,2-Dichloroethane ; 4 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Exploring the 3-piperidin-4-yl-1H-indole scaffold as a novel antimalarial chemotype

Santos, Sofia A.; et al, European Journal of Medicinal Chemistry, 2015, 102, 320-333

Production Method 9

68453-56-5

82413-63-6

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 2 h, rt; rt → 0 °C
1.2 Reagents: Water ; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 0 °C
2.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; -78 °C; 15 min, -78 °C
2.2 Solvents: Dichloromethane ; 1 h, -78 °C
2.3 Reagents: Triethylamine ; 20 min, -78 °C

Reference

3,4-Dihydro-1,3,5-triazin-2(1H)-ones as the First Dual BACE-1/GSK-3β Fragment Hits against Alzheimer's Disease

Prati, Federica; et al, ACS Chemical Neuroscience, 2015, 6(10), 1665-1682

Production Method 10

105-07-7

82413-63-6

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium triacetoxyborohydride Solvents: Dichloromethane ; 90 min, rt
1.2 Reagents: Water ; pH 14, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 60 min, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C

Reference

Development of Inhibitors against Mycobacterium abscessus tRNA (m1G37) Methyltransferase (TrmD) Using Fragment-Based Approaches

Whitehouse, Andrew J.; et al, Journal of Medicinal Chemistry, 2019, 62(15), 7210-7232